Cas no 30125-98-5 (5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 30125-98-5
• MF: C₁₂H₇NOS₃
• MW: 277.385078668594
• CID: 4644330
• Update Time: 2025-06-08

5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (Z)-5-((benzo[b]thiophen-3-yl)methylene)-2-thioxothiazolidin-4-one
• 5-[(1-benzothiophen-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• 5-(Benzo[b]thiophen-3-ylmethylene)-2-thioxothiazolidin-4-one
• 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C12H7NOS3/c14-11-10(17-12(15)13-11)5-7-6-16-9-4-2-1-3-8(7)9/h1-6H,(H,13,14,15)
• InChI Key： RKHVXLKCPTUUBP-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CSC3=CC=CC=C32)C(=O)NC1=S

Additional information on 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one

5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one: A Comprehensive Overview

5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 30125-98-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one is characterized by a thiazolidinone ring system fused with a benzothiophene moiety. The presence of the benzothiophene ring imparts additional stability and aromaticity to the molecule, which can enhance its pharmacological properties. The sulfanylidene group further contributes to the compound's reactivity and biological activity by providing a site for potential interactions with biological targets.

Recent research has focused on elucidating the mechanisms of action and potential therapeutic applications of 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess significant antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria.

In the context of cancer therapy, 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one has shown promising results in preclinical studies. It has been demonstrated to induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be a valuable candidate for further development as an anticancer agent.

The pharmacokinetic properties of 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a potential drug candidate. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in clinical settings.

One of the key challenges in the development of 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one is its synthesis. The complex structure of this compound requires multi-step synthetic routes, which can be challenging and time-consuming. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for the synthesis of this compound, paving the way for its broader application in drug discovery and development.

In conclusion, 5-(1-Benzothiophen-3-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 30125-98-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.